molecular formula C15H10ClN3O2S B8355994 6-chloro-1-tosyl-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile

6-chloro-1-tosyl-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile

Cat. No.: B8355994
M. Wt: 331.8 g/mol
InChI Key: SZDDWWLZCLVXKK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-chloro-1-tosyl-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile is a useful research compound. Its molecular formula is C15H10ClN3O2S and its molecular weight is 331.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H10ClN3O2S

Molecular Weight

331.8 g/mol

IUPAC Name

6-chloro-1-(4-methylphenyl)sulfonylpyrrolo[3,2-b]pyridine-5-carbonitrile

InChI

InChI=1S/C15H10ClN3O2S/c1-10-2-4-11(5-3-10)22(20,21)19-7-6-13-15(19)8-12(16)14(9-17)18-13/h2-8H,1H3

InChI Key

SZDDWWLZCLVXKK-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)N2C=CC3=NC(=C(C=C32)Cl)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 6-chloro-1-tosyl-1H-pyrrolo[3,2-b]pyridine-4-oxide (8.75 g, 27.12 mmol) in 1,2-dichloroethane (250 mL) was added dimethylcarbamic chloride (4.37 g, 40.66 mmol) and trimethylsilyl cyanide (4.03 g, 40.66 mmol) successively. The mixture was stirred under nitrogen at 80° C. overnight. The reaction mixture was quenched by adding sat'd. aq. NaHCO3 solution. The organic layer was washed with water (50 mL×3), dried (Na2SO4), filtered, and concentrated in vacuo. The crude product was purified by SiO2 chromatography eluting with petroleum ether EtOAc (8:1) to afford 4.8 g (53%) of 6-chloro-1-tosyl-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile as a white solid. MS (ESI): m/z=332.0 [M+1]+.
Name
6-chloro-1-tosyl-1H-pyrrolo[3,2-b]pyridine-4-oxide
Quantity
8.75 g
Type
reactant
Reaction Step One
Quantity
4.37 g
Type
reactant
Reaction Step One
Quantity
4.03 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One

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